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An In-Depth Technical Guide to the Safe Handling and Application of 2-Amino-3-bromo-5-
methylbenzoic Acid

Section 1: Executive Summary & Scope
This technical guide provides a comprehensive overview of the safe handling, storage, and

disposal of 2-Amino-3-bromo-5-methylbenzoic acid (CAS No. 13091-43-5). Primarily

intended for researchers, chemists, and professionals in the pharmaceutical and chemical

synthesis fields, this document synthesizes critical safety data with practical, field-proven

protocols. 2-Amino-3-bromo-5-methylbenzoic acid is a versatile aromatic amino acid

derivative, valued as a key building block and intermediate in the synthesis of complex

molecules, particularly for pharmaceuticals targeting inflammatory diseases and cancer[1][2][3].

Its unique trifunctional structure—possessing amino, bromo, and carboxylic acid moieties—

necessitates a thorough understanding of its reactivity and associated hazards to ensure safe

laboratory and industrial application[1][4]. This guide moves beyond mere data recitation to

explain the causality behind safety protocols, grounding them in the compound's specific

chemical properties.

Section 2: Chemical and Physical Profile
A precise understanding of the physicochemical properties of 2-Amino-3-bromo-5-
methylbenzoic acid is fundamental to its safe handling. These properties dictate its behavior
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under various laboratory conditions and inform the selection of appropriate storage and

handling procedures.

Chemical Identifiers
Identifier Value

CAS Number 13091-43-5[5][6][7]

Molecular Formula C₈H₈BrNO₂[4][6][8]

Molecular Weight 230.06 g/mol [6][7]

IUPAC Name 2-amino-3-bromo-5-methylbenzoic acid[6]

Common Synonyms
3-Bromo-5-methylanthranilic acid, 6-Amino-5-

bromo-m-toluic acid[4][6]

InChI Key LCMZECCEEOQWLQ-UHFFFAOYSA-N[6][7]

Physicochemical Properties
Property Value Source

Appearance
White to light brown/cream

crystalline powder/solid.
[4][8][9]

Melting Point 204-208 °C (lit.) [5][7][8]

Boiling Point 350.2 ± 42.0 °C (Predicted) [5][8]

Density 1.682 ± 0.06 g/cm³ (Predicted) [5][8]

Solubility

Insoluble in water. Soluble in

ethanol, ethers, and

chlorinated hydrocarbons.

[8]

pKa 4.62 ± 0.10 (Predicted) [5][8]

Section 3: Hazard Identification and Toxicological
Profile
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According to the Globally Harmonized System (GHS), 2-Amino-3-bromo-5-methylbenzoic
acid is classified as hazardous. The primary risks are associated with ingestion, skin

sensitization, and irritation to the skin, eyes, and respiratory tract[6][7][9][10].

GHS Classification
Pictogram GHS07 (Exclamation Mark)[7]

Signal Word Warning[6][7]

Hazard Codes H302, H315, H317, H319, H335[6][7]

Hazard Statements

Harmful if swallowed.[6][7] Causes skin

irritation.[6][9] May cause an allergic skin

reaction.[6][7] Causes serious eye irritation.[6][9]

May cause respiratory irritation.[6][9]

Precautionary Codes
P261, P264, P270, P280, P301+P312,

P302+P352[7]

Analysis of Health Hazards
Oral Toxicity (H302): The compound is classified as harmful if swallowed. This necessitates

preventing ingestion by prohibiting eating, drinking, and smoking in the laboratory and using

appropriate personal protective equipment (PPE).

Skin Irritation and Sensitization (H315, H317): As an aromatic carboxylic acid, the compound

can cause skin irritation upon contact[11]. More significantly, it is a skin sensitizer, meaning

repeated exposure can lead to an allergic reaction or dermatitis[6][7]. This potential for

sensitization is the primary driver for the mandatory use of impervious gloves and protective

clothing.

Eye Irritation (H319): The crystalline, dusty nature of the solid poses a significant risk of

mechanical and chemical irritation to the eyes, which can be severe[11]. The use of tightly

sealed safety goggles is non-negotiable.

Respiratory Irritation (H335): Inhalation of the fine powder can irritate the respiratory

system[10][11]. The causality lies in the deposition of fine particulates in the respiratory tract.
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Therefore, handling should always occur in a well-ventilated area or fume hood to minimize

dust generation and inhalation[12].

Ecotoxicological Data: It is critical to note that comprehensive data on aquatic toxicity,

persistence, and bioaccumulation are largely unavailable[12]. This data gap mandates a

cautious approach, treating the compound as potentially harmful to the environment and

preventing its release into drains or waterways[12].

Section 4: Risk Assessment and Mitigation
Workflow
A systematic approach to risk assessment is crucial before any handling of this compound. The

following workflow provides a self-validating system to ensure safety.
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Caption: Risk Assessment and Mitigation Workflow for 2-Amino-3-bromo-5-methylbenzoic
acid.

This workflow emphasizes the "Hierarchy of Controls." The most effective control is

engineering (e.g., using a fume hood) to contain the hazard at its source. Administrative

controls (e.g., SOPs) and PPE are essential final layers of protection.

Section 5: Standard Operating Procedures (SOPs)
The following protocols are designed to be self-validating systems for handling 2-Amino-3-
bromo-5-methylbenzoic acid safely.

SOP 1: Laboratory Handling and Use (Weighing and
Transfer)

Preparation:

Verify that a chemical fume hood is certified and operational.

Ensure an eyewash station and safety shower are accessible and unobstructed[10][13].

Don the required PPE: a lab coat, nitrile gloves (or other impervious gloves), and tightly

sealed safety goggles[7][12].

Procedure:

Conduct all manipulations of the solid compound within the fume hood to contain dust.

Place the stock container, a tared weigh boat or beaker, and a non-sparking spatula onto

the analytical balance inside the hood.

Carefully transfer the desired amount of the solid. Avoid generating dust clouds by using

slow, deliberate movements. If dust is unavoidable, a respirator (e.g., N95) is required[7].

Securely close the primary stock container immediately after dispensing.

Wipe the spatula and any contaminated surfaces with a damp cloth (e.g., wetted with

ethanol) to collect residual powder before removing items from the hood.
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Validation:

Visually inspect the work area for any residual powder. The absence of visible dust

confirms proper containment.

SOP 2: Emergency Response Protocols
Spill Containment:

Evacuate non-essential personnel and ensure the area is well-ventilated.

For a small spill, gently cover with an inert absorbent material (e.g., sand or vermiculite).

Avoid sweeping dry powder.

Moisten the absorbent material slightly with water to prevent airborne dust.

Carefully collect the mixture using spark-proof tools into a suitable, labeled container for

hazardous waste disposal[12].

Decontaminate the spill area with soap and water.

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes[9][12]. Seek medical attention if irritation

or an allergic reaction develops.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids[9][12]. Seek immediate medical

attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention[9][12].

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water and seek

immediate medical attention[12].

SOP 3: Storage and Waste Management

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.echemi.com/sds/2-amino-5-bromo-3-methylbenzoic-acid-pd180628102407.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01513~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:07:40~~2-Amino-5-methylbenzoic%20acid~~
https://www.echemi.com/sds/2-amino-5-bromo-3-methylbenzoic-acid-pd180628102407.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01513~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:07:40~~2-Amino-5-methylbenzoic%20acid~~
https://www.echemi.com/sds/2-amino-5-bromo-3-methylbenzoic-acid-pd180628102407.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01513~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:07:40~~2-Amino-5-methylbenzoic%20acid~~
https://www.echemi.com/sds/2-amino-5-bromo-3-methylbenzoic-acid-pd180628102407.html
https://www.echemi.com/sds/2-amino-5-bromo-3-methylbenzoic-acid-pd180628102407.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area[9][12].

The compound should be stored away from incompatible materials such as strong

oxidizing agents[10].

The designated storage class is 11 for combustible solids[7].

Waste Disposal:

All waste containing this compound must be treated as hazardous.

Do not discharge into sewer systems or the environment[12].

Dispose of waste through a licensed chemical destruction facility, typically via controlled

incineration with flue gas scrubbing to manage hazardous decomposition products like

hydrogen bromide and nitrogen oxides[11][12].

Contaminated packaging should be triple-rinsed and disposed of in the same manner as

the chemical itself[14].

Section 6: Chemical Reactivity and Application
Context
Understanding the compound's reactivity is key to anticipating hazards during synthesis. Its

three primary functional groups are the main sites of reaction.
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Caption: Key Reactive Sites on the 2-Amino-3-bromo-5-methylbenzoic acid molecule.

Amino Group: This group can undergo diazotization followed by Sandmeyer-type reactions,

which often involve corrosive acids and generate unstable diazonium salt intermediates[1].

Bromine Atom: The C-Br bond can participate in various cross-coupling reactions. These

reactions may require pyrophoric reagents or high temperatures, introducing additional

hazards.

Incompatible Materials: Avoid contact with strong oxidizing agents, which can lead to

vigorous or exothermic reactions[10].

Hazardous Decomposition: When heated to decomposition or in a fire, the compound may

emit toxic and corrosive fumes, including carbon oxides, nitrogen oxides (NOx), and

hydrogen bromide (HBr)[11].

Section 7: Conclusion
2-Amino-3-bromo-5-methylbenzoic acid is an invaluable reagent in modern chemical and

pharmaceutical research. Its utility, however, is paired with significant health hazards, including

oral toxicity, respiratory irritation, and, most notably, skin sensitization. Adherence to the

principles of the Hierarchy of Controls—prioritizing engineering solutions like fume hoods and

supplementing with rigorous administrative protocols and appropriate PPE—is paramount for

its safe use. By understanding the causality behind these safety measures, rooted in the
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compound's physicochemical properties, researchers can effectively mitigate risks and foster a

secure and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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